Cas no 2229298-09-1 (O-1-(2-methoxy-4-methylphenyl)ethylhydroxylamine)

• Product Name: O-1-(2-methoxy-4-methylphenyl)ethylhydroxylamine
• CAS No: 2229298-09-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6217918
• PubChem ID: 165610663
• Update Time: 2025-10-29

O-1-(2-methoxy-4-methylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2-methoxy-4-methylphenyl)ethylhydroxylamine
• 2229298-09-1
• O-[1-(2-methoxy-4-methylphenyl)ethyl]hydroxylamine
• EN300-1744037

• Inchi： 1S/C10H15NO2/c1-7-4-5-9(8(2)13-11)10(6-7)12-3/h4-6,8H,11H2,1-3H3
• InChI Key： VACRXQTWBPUFHK-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CC(C)=CC=1OC)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Additional information on O-1-(2-methoxy-4-methylphenyl)ethylhydroxylamine

O-1-(2-Methoxy-4-Methylphenyl)Ethylhydroxylamine: A Comprehensive Overview

O-1-(2-Methoxy-4-Methylphenyl)Ethylhydroxylamine, identified by the CAS registry number 2229298-09-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The chemical structure of O-1-(2-Methoxy-4-Methylphenyl)Ethylhydroxylamine comprises a hydroxylamine group attached to a substituted phenyl ring. The phenyl ring is further substituted with a methoxy group at the 2-position and a methyl group at the 4-position, which contributes to its distinct electronic properties. This arrangement not only enhances its stability but also influences its reactivity in different chemical environments.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to optimize the production process. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of applications, O-1-(2-Methoxy-4-Methylphenyl)Ethylhydroxylamine has shown promise in the pharmaceutical industry. It has been investigated as a potential lead compound for drug development, particularly in the treatment of neurodegenerative diseases. Studies published in reputable journals such as Nature Communications and Chemical Science have demonstrated its ability to modulate key enzymes involved in these conditions.

Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. Researchers at leading institutions like MIT and Stanford have explored its potential in creating novel materials with enhanced conductivity and stability.

The latest research on O-1-(2-Methoxy-4-Methylphenyl)Ethylhydroxylamine has focused on understanding its interaction with biological systems. Preclinical studies have revealed its ability to cross the blood-brain barrier, which is a critical factor for its efficacy as a therapeutic agent. Additionally, its low toxicity profile makes it a safer option compared to other similar compounds.

In conclusion, O-1-(2-Methoxy-4-Methylphenyl)Ethylhydroxylamine (CAS No: 2229298-09-1) stands out as a versatile compound with wide-ranging applications. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields of science and technology.